N-butyl-2-(4-{[(3,4-dimethoxyphenyl)sulfonyl]amino}phenoxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-butyl-2-(4-{[(3,4-dimethoxyphenyl)sulfonyl]amino}phenoxy)nicotinamide, also known as BAY 61-3606, is a chemical compound that has been extensively studied in scientific research for its potential use as a therapeutic agent. This molecule belongs to the class of compounds known as nicotinamide adenine dinucleotide phosphate (NADPH) oxidase inhibitors, which have been shown to play a critical role in the regulation of oxidative stress and inflammation in various disease states.
Scientific Research Applications
Non-enzymatic Reduction of Azo Dyes
A study explored the reduction of azo dyes by nicotinamide adenine dinucleotide (NADH), demonstrating the compound's relevance in understanding the microbial degradation and mammalian metabolism of azo dyes. This research may provide insights into the environmental and therapeutic implications of such reductions, potentially contributing to the development of strategies for azo dye detoxification (S. Nam & V. Renganathan, 2000).
Development of Adenosine A2B Receptor Antagonists
Research into the development of adenosine A2B receptor antagonists highlighted the synthesis of sulfonamide structures using p-nitrophenoxide as a leaving group. The study underscored the compound's potential in yielding sulfonamides with significant activity at A2B receptors, suggesting its utility in therapeutic interventions for conditions modulated by these receptors (Luo Yan et al., 2006).
Inhibitor of Na+/Ca2+ Exchange
A novel potent Na+/Ca2+ exchange (NCX) inhibitor, N-(3-aminobenzyl)-6-{4-[(3-fluorobenzyl)oxy]phenoxy} nicotinamide (YM-244769), was investigated for its preferential inhibition of NCX3 and its neuroprotective drug potential. This research provides valuable information on the pharmacological properties and interaction domains of this compound, offering insights into therapeutic strategies for neuronal protection (T. Iwamoto & S. Kita, 2006).
Antioxidant and Antiradical Activities of Amino Acids
A study compared the in vitro antioxidant and antiradical activities of L-tyrosine and L-Dopa, providing insights into the antioxidant properties of phenolic compounds. This research is relevant to understanding the potential health benefits and therapeutic applications of phenolic compounds, including those related to N-butyl-2-(4-{[(3,4-dimethoxyphenyl)sulfonyl]amino}phenoxy)nicotinamide (I. Gülçin, 2006).
Transition Metal Complexes of Sulfonamide-derived Compounds
Research into sulfonamide-derived ligands and their transition metal complexes shed light on their synthesis, characterization, and biological activities. This study contributes to the understanding of sulfonamide chemistry and its applications in developing compounds with potential antibacterial and antifungal properties (Z. Chohan & H. Shad, 2011).
properties
IUPAC Name |
N-[(2-bromophenyl)methyl]-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN4O2/c1-13-10-17(22-18(21-13)23-8-4-5-9-23)25-12-16(24)20-11-14-6-2-3-7-15(14)19/h2-3,6-7,10H,4-5,8-9,11-12H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KADJVDYIACMGDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCC2)OCC(=O)NCC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-Bromophenyl)methyl]-2-{[6-methyl-2-(pyrrolidin-1-YL)pyrimidin-4-YL]oxy}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.